3-(1,3-Oxazol-2-yl)aniline
Overview
Description
3-(1,3-Oxazol-2-yl)aniline, also known as OXA, is a heterocyclic organic compound that has gained attention in the scientific community due to its potential therapeutic properties. OXA belongs to the family of oxazole compounds and has a molecular formula of C9H8N2O. In
Scientific Research Applications
Synthesis and Characterization of Novel Derivatives
Research indicates that aniline derivatives, such as those involving oxazol-2-yl groups, play a crucial role in the synthesis of novel compounds with potential biological activities. For instance, Design and Characterization of Oxazepine New Derivatives study explores the synthesis of Schiff bases and synthetic oxazepine using aniline and aromatic heterocyclic aldehydes. The synthesized compounds were characterized by FTIR, mass spectral, and elemental analyses, showcasing the diverse synthetic applications of aniline derivatives (Israa Jirjees, 2022).
Catalytic Applications
The Ruthenium-catalyzed 1,2,3-triazole directed intermolecular C–H amidation of arenes paper demonstrates the use of aniline derivatives in catalytic applications, specifically in the synthesis of 2-(2H-1,2,3-triazole-2-yl)aniline derivatives. This catalytic process offers an environmentally friendly protocol for C–N bond formation, highlighting the utility of aniline derivatives in green chemistry (Xiaoyu Wang et al., 2016).
Material Science Applications
In material science, aniline derivatives are used to modify and enhance the properties of materials. The Charge-Transfer Effects in Ni–Fe and Ni–Fe–Co Mixed-Metal Oxides article reveals how aniline acts as a capping agent to produce high-surface-area Ni–Fe–Co films, which exhibit enhanced mass activity as electrocatalysts for the oxygen evolution reaction. This study underscores the role of aniline derivatives in developing advanced materials for energy applications (Michael K. Bates et al., 2016).
Corrosion Inhibition
Aniline derivatives also find applications in corrosion inhibition. The Adsorption and Corrosion Inhibition of New Synthesized Thiophene Schiff Base research illustrates how aniline-based compounds serve as efficient corrosion inhibitors for mild steel in acidic environments. This application is particularly relevant in protecting industrial equipment and infrastructure (D. Daoud et al., 2014).
Photoluminescent Materials
The development of photoluminescent materials leverages the unique properties of aniline derivatives. Highly Luminescent Tetradentate Bis-cyclometalated Platinum Complexes study explores the synthesis and application of N,N-Di(6-phenylpyridin-2-yl)aniline and related compounds in creating emissive materials for organic light-emitting diode (OLED) devices. Such applications demonstrate the potential of aniline derivatives in the field of optoelectronics and lighting (Dileep A. K. Vezzu et al., 2010).
properties
IUPAC Name |
3-(1,3-oxazol-2-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMLOUCFXSMIGQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=NC=CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10494875 | |
Record name | 3-(1,3-Oxazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10494875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35582-08-2 | |
Record name | 3-(1,3-Oxazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10494875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1,3-oxazol-2-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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